Cas no 35789-03-8 (Tris[N,N-bis(trimethylsilyl)amide]gadolinium(III))

Tris[N,N-bis(trimethylsilyl)amide]gadolinium(III) is a highly reactive, thermally stable gadolinium coordination complex, commonly employed in advanced chemical synthesis and materials science. Its key advantages include strong Lewis acidity, making it useful in catalytic applications, and its robust silylamide ligands, which enhance solubility in nonpolar solvents. The compound is particularly valuable in the deposition of gadolinium-containing thin films via chemical vapor deposition (CVD) or atomic layer deposition (ALD), owing to its volatility and clean decomposition profile. Additionally, its moisture sensitivity necessitates handling under inert conditions, ensuring high purity in specialized synthetic processes. This reagent is favored in organometallic and inorganic chemistry for its precise reactivity and structural uniformity.

Tris[N,N-bis(trimethylsilyl)amide]gadolinium(III) structure

35789-03-8 structure

Product Name:Tris[N,N-bis(trimethylsilyl)amide]gadolinium(III)

CAS No:35789-03-8

MF:C₁₈H₅₄GdN₃Si₆

MW:638.404469966888

MDL:MFCD03427091

CID:89168

PubChem ID:24878983

Update Time:2025-06-06

Tris[N,N-bis(trimethylsilyl)amide]gadolinium(III) Chemical and Physical Properties

Names and Identifiers

- Tris[N,N-bis(trimethylsilyl)amide]gadolinium(III)
- gadolinium tris(1,1,1,3,3,3-hexamethyldisilazan-2-ide)
- GADOLINIUM TRIS(HEXAMETHYLDISILAZIDE)
- TRIS(N N-BIS(TRIMETHYLSILYL)AMIDE)GADO&
- Gadolinium tris[bis(trimethylsilyl)amide]
- DTXSID80404002
- 35789-03-8
- Gadolinium(III) tris[N,N-bis(trimethylsilyl)amide]
- bis(trimethylsilyl)azanide;gadolinium(3+)
- MDL： MFCD03427091
- Inchi： 1S/3C6H18NSi2.Gd/c3*1-8(2,3)7-9(4,5)6;/h3*1-6H3;/q3*-1;+3
- InChI Key： LFWPRLGQJJEPDP-UHFFFAOYSA-N
- SMILES： [Gd+3].[Si](C)(C)(C)[N-][Si](C)(C)C.[Si](C)(C)(C)[N-][Si](C)(C)C.[Si](C)(C)(C)[N-][Si](C)(C)C

Computed Properties

Exact Mass: 638.21700
Monoisotopic Mass: 638.21744g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 28
Rotatable Bond Count: 6
Complexity: 297
Covalently-Bonded Unit Count: 4
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 3Å²
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing

Experimental Properties

Color/Form: powder
Melting Point: 67-90 °C (lit.)
Boiling Point: 126°C at 760 mmHg
Flash Point: Fahrenheit: 35.6 ° f
Celsius: 2 ° c
Water Partition Coefficient: Soluble in water.
PSA: 9.72000
LogP: 7.26750
Vapor Pressure: No data available
Solubility: React with water
Sensitiveness: Moisture Sensitive

Tris[N,N-bis(trimethylsilyl)amide]gadolinium(III) Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H228-H261-H314
Warning Statement： P210-P231+P232-P280-P305+P351+P338-P310-P422
Hazardous Material transportation number：UN 3396 4.3/PG 2
WGK Germany：3
Hazard Category Code： 11-14/15-34
Safety Instruction： S16; S26; S36/37/39; S43; S45; S7/8
Hazardous Material Identification：
Storage Condition：Moisture Sensitive. Ambient temperatures.
Safety Term：4.1
Packing Group：III
Risk Phrases：R11; R14/15; R34
HazardClass：4.1
PackingGroup：III

Tris[N,N-bis(trimethylsilyl)amide]gadolinium(III) Pricemore >>

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